4-Isopropyl-2-cyclohexenone
4-Isopropyl-2-cyclohexenone
(R)-Cryptone, also known as crypton, belongs to the class of organic compounds known as cyclohexenones. Cyclohexenones are compounds containing a cylohexenone moiety, which is a six-membered aliphatic ring that carries a ketone and has one endocyclic double bond (R)-Cryptone is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, (R)-cryptone is primarily located in the cytoplasm. Outside of the human body, (R)-cryptone can be found in herbs and spices. This makes (R)-cryptone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
500-02-7
VCID:
VC0107533
InChI:
InChI=1S/C9H14O/c1-7(2)8-3-5-9(10)6-4-8/h3,5,7-8H,4,6H2,1-2H3
SMILES:
CC(C)C1CCC(=O)C=C1
Molecular Formula:
C9H14O
Molecular Weight:
138.21 g/mol
4-Isopropyl-2-cyclohexenone
CAS No.: 500-02-7
Reference Standards
VCID: VC0107533
Molecular Formula: C9H14O
Molecular Weight: 138.21 g/mol
| CAS No. | 500-02-7 |
|---|---|
| Product Name | 4-Isopropyl-2-cyclohexenone |
| Molecular Formula | C9H14O |
| Molecular Weight | 138.21 g/mol |
| IUPAC Name | 4-propan-2-ylcyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C9H14O/c1-7(2)8-3-5-9(10)6-4-8/h3,5,7-8H,4,6H2,1-2H3 |
| Standard InChIKey | AANMVENRNJYEMK-UHFFFAOYSA-N |
| SMILES | CC(C)C1CCC(=O)C=C1 |
| Canonical SMILES | CC(C)C1CCC(=O)C=C1 |
| Density | 0.930-0.950 |
| Physical Description | Colourless liquid; woody minty herbaceous |
| Description | (R)-Cryptone, also known as crypton, belongs to the class of organic compounds known as cyclohexenones. Cyclohexenones are compounds containing a cylohexenone moiety, which is a six-membered aliphatic ring that carries a ketone and has one endocyclic double bond (R)-Cryptone is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, (R)-cryptone is primarily located in the cytoplasm. Outside of the human body, (R)-cryptone can be found in herbs and spices. This makes (R)-cryptone a potential biomarker for the consumption of this food product. |
| Solubility | insoluble in water; soluble in oils Miscible at room temperature (in ethanol) |
| Synonyms | 4-(1-Methylethyl)-2-cyclohexen-1-one; 4-Isopropyl-2-cyclohexen-1-one; 4-Isopropyl-2-cyclohexenone; Crypton; DL-Kryptone; NSC 22060 |
| PubChem Compound | 92780 |
| Last Modified | Nov 11 2021 |
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